Cas no 1629-25-0 (Benzenecarbothioamide,N-(4-fluorophenyl)-)

Benzenecarbothioamide,N-(4-fluorophenyl)- structure
1629-25-0 structure
Product Name:Benzenecarbothioamide,N-(4-fluorophenyl)-
CAS No:1629-25-0
MF:C13H10FNS
MW:231.288605213165
CID:208891
PubChem ID:3435475
Update Time:2025-04-19

Benzenecarbothioamide,N-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioamide,N-(4-fluorophenyl)-
    • N-(4-fluorophenyl)benzenecarbothioamide
    • AC1MPHSP
    • AG-E-12786
    • Benzanilide,4'-fluorothio- (7CI,8CI)
    • CTK4D1373
    • N-(4-fluorophenyl)benzothioamide
    • N-(4-fluorophenyl)benzo-thioamide
    • N-(4-fluorophenyl)thiobenzamide
    • N-(4-fluoro-phenyl)-thiobenzamide
    • NSC 51892
    • NSC-51892
    • DTXSID10392463
    • NSC51892
    • 1629-25-0
    • Inchi: 1S/C13H10FNS/c14-11-6-8-12(9-7-11)15-13(16)10-4-2-1-3-5-10/h1-9H,(H,15,16)
    • InChI Key: ZWHTXUYFMRFIAO-UHFFFAOYSA-N
    • SMILES: S=C(C1C=CC=CC=1)NC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 231.0519
  • Monoisotopic Mass: 231.051798
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 44.1

Experimental Properties

  • Density: 1.282
  • Boiling Point: 328.8°Cat760mmHg
  • Flash Point: 152.6°C
  • Refractive Index: 1.678
  • PSA: 12.03
  • LogP: 3.68630
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